Cas no 1805275-01-7 (6-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-methylpyridine)

• Product Name: 6-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-methylpyridine
• CAS No: 1805275-01-7
• MF: C₈H₇Cl₂F₂N
• MW: 226.050687074661
• CID: 4872771
• Update Time: 2025-06-08

6-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C8H7Cl2F2N/c1-4-5(3-9)2-6(10)13-7(4)8(11)12/h2,8H,3H2,1H3
• InChI Key： BZGWOWZNNUDERK-UHFFFAOYSA-N
• SMILES： ClCC1C=C(N=C(C(F)F)C=1C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 6-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-methylpyridine

Introduction to 6-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-methylpyridine (CAS No. 1805275-01-7)

6-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-methylpyridine, identified by the CAS number 1805275-01-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, including the presence of chloro, chloromethyl, and difluoromethyl substituents, make it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The chloromethyl group in the molecular structure of 6-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-methylpyridine plays a crucial role in its reactivity and potential applications. This functional group is known to participate in various chemical transformations, including nucleophilic addition reactions, which can be exploited to synthesize more complex molecules. The difluoromethyl substituent, on the other hand, is often incorporated into drug candidates due to its ability to enhance metabolic stability and binding affinity to biological targets. These structural elements collectively contribute to the compound's potential as a building block for novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease-related pathways. Pyridine derivatives, such as 6-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-methylpyridine, have shown promise in this regard. For instance, studies have demonstrated that pyridine-based compounds can interact with enzymes and receptors involved in cancer metabolism and signaling pathways. The chloro and methyl groups in this molecule provide handles for further functionalization, allowing chemists to tailor the properties of the compound for specific biological applications.

One of the most compelling aspects of 6-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-methylpyridine is its versatility in synthetic chemistry. The presence of multiple reactive sites enables a wide range of chemical modifications, making it a valuable intermediate for the preparation of more complex scaffolds. Researchers have utilized this compound to develop novel analogs with enhanced pharmacological profiles. For example, derivatives of this molecule have been explored as potential inhibitors of kinases and other enzymes implicated in inflammatory diseases. The ability to modify the structure while retaining key pharmacophoric elements makes 6-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-methylpyridine a cornerstone in medicinal chemistry.

The pharmaceutical industry has increasingly relied on advanced computational methods to accelerate drug discovery processes. Virtual screening and molecular docking techniques have been employed to identify promising candidates like 6-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-methylpyridine based on their predicted interactions with biological targets. These computational approaches have not only sped up the discovery pipeline but also provided insights into the structural requirements for effective binding. The integration of experimental data with computational modeling has further solidified the position of this compound as a key player in drug development.

Recent advancements in synthetic methodologies have also contributed to the growing interest in 6-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-methylpyridine. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled more efficient and selective transformations, allowing chemists to construct complex molecules with greater precision. These improvements have opened new avenues for exploring the pharmacological potential of pyridine derivatives like this one. By leveraging cutting-edge synthetic strategies, researchers can now access previously unattainable analogs, expanding the chemical space available for drug discovery.

The biological activity of 6-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-methylpyridine has been a focus of numerous studies. Initial investigations have revealed that this compound exhibits inhibitory effects on certain enzymes relevant to metabolic diseases. The precise arrangement of substituents in its structure appears to modulate its interactions with biological targets, leading to selective binding and reduced off-target effects. These findings underscore the importance of structural optimization in developing effective therapeutics.

Future directions in the study of 6-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-methylpyridine may include exploring its role in modulating immune responses and inflammation-related pathways. Given its structural similarities to known bioactive molecules, this compound holds promise as a lead compound for further derivatization aimed at treating chronic inflammatory conditions. Additionally, investigating its potential as an antimicrobial agent is another area that warrants attention, given the increasing prevalence of drug-resistant pathogens.

In conclusion,6-Chloro-4-(chloromethyl)-2-(difluoromethyl)-3-methylpyridine (CAS No. 1805275-01-7) represents a fascinating molecule with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing complex diseases through innovative therapeutic strategies.